Cas no 1187170-03-1 (2-(3,5-Dichlorobenzoyl)-6-methylpyridine)
2-(3,5-Dichlorobenzoyl)-6-methylpyridine Chemical and Physical Properties
Names and Identifiers
-
- 2-(3,5-Dichlorobenzoyl)-6-methylpyridine
- (3,5-Dichlorophenyl)(6-methylpyridin-2-yl)methanone
-
- Inchi: 1S/C13H9Cl2NO/c1-8-3-2-4-12(16-8)13(17)9-5-10(14)7-11(15)6-9/h2-7H,1H3
- InChI Key: ZGWUFOFKLMIKAF-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1)C(C1C=CC=C(C)N=1)=O)Cl
Computed Properties
- Exact Mass: 265.006
- Monoisotopic Mass: 265.006
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 17
- Rotatable Bond Count: 2
- Complexity: 275
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 30
2-(3,5-Dichlorobenzoyl)-6-methylpyridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | D091050-250mg |
2-(3,5-Dichlorobenzoyl)-6-methylpyridine |
1187170-03-1 | 250mg |
$ 440.00 | 2022-06-06 | ||
| TRC | D091050-500mg |
2-(3,5-Dichlorobenzoyl)-6-methylpyridine |
1187170-03-1 | 500mg |
$ 735.00 | 2022-06-06 | ||
| Fluorochem | 202826-1g |
2-(3,5-Dichlorobenzoyl)-6-methylpyridine |
1187170-03-1 | 97% | 1g |
£554.00 | 2022-02-28 | |
| Fluorochem | 202826-2g |
2-(3,5-Dichlorobenzoyl)-6-methylpyridine |
1187170-03-1 | 97% | 2g |
£837.00 | 2022-02-28 | |
| Fluorochem | 202826-5g |
2-(3,5-Dichlorobenzoyl)-6-methylpyridine |
1187170-03-1 | 97% | 5g |
£1702.00 | 2022-02-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1781689-1g |
(3,5-Dichlorophenyl)(6-methylpyridin-2-yl)methanone |
1187170-03-1 | 97% | 1g |
¥12230.00 | 2024-08-09 |
2-(3,5-Dichlorobenzoyl)-6-methylpyridine Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
4. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
Additional information on 2-(3,5-Dichlorobenzoyl)-6-methylpyridine
Introduction to 2-(3,5-Dichlorobenzoyl)-6-methylpyridine (CAS No. 1187170-03-1)
2-(3,5-Dichlorobenzoyl)-6-methylpyridine, identified by the Chemical Abstracts Service Number (CAS No.) 1187170-03-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of pyridine derivatives, characterized by its unique structural framework that integrates a benzoyl group with chloro substituents and a methyl group at specific positions on the pyridine ring. The presence of electron-withdrawing groups such as the 3,5-dichlorobenzoyl moiety and the electron-donating methyl group at the 6-position contributes to its distinct electronic properties, making it a versatile intermediate in synthetic chemistry and a potential candidate for further derivatization.
The synthesis of 2-(3,5-Dichlorobenzoyl)-6-methylpyridine typically involves multi-step organic reactions, often starting from commercially available pyridine precursors. The introduction of the 3,5-dichlorobenzoyl group requires careful control of reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies, have been employed to achieve optimal regioselectivity. These synthetic approaches not only highlight the compound's synthetic utility but also underscore the importance of precision in medicinal chemistry.
In recent years, 2-(3,5-Dichlorobenzoyl)-6-methylpyridine has been explored as a key intermediate in the development of novel pharmaceutical agents. Its structural features make it an attractive scaffold for designing molecules with enhanced binding affinity and selectivity. Specifically, the 3,5-dichlorobenzoyl moiety is known to improve metabolic stability and lipophilicity, while the methyl group at the 6-position can modulate solubility and bioavailability. These properties are critical in drug design, as they influence how a compound interacts with biological targets and is processed by the body.
One of the most compelling areas of research involving 2-(3,5-Dichlorobenzoyl)-6-methylpyridine is its potential application in anticancer therapy. Studies have demonstrated that pyridine derivatives can exhibit inhibitory effects on various kinases and enzymes involved in tumor growth and progression. The 3,5-dichlorobenzoyl group enhances interactions with these targets by improving hydrogen bonding capabilities and electronic complementarity. Preclinical studies have shown promising results when this compound is incorporated into small-molecule inhibitors designed to disrupt critical signaling pathways in cancer cells. The ability to fine-tune its structure allows researchers to develop highly specific therapeutics with reduced off-target effects.
Furthermore, 2-(3,5-Dichlorobenzoyl)-6-methylpyridine has been investigated for its antimicrobial properties. The presence of multiple halogen atoms increases its bioactivity against resistant bacterial strains by interfering with essential enzymatic processes. Researchers have explored its efficacy against Gram-positive and Gram-negative bacteria, as well as its potential use in combination therapies to overcome multidrug resistance. The structural versatility of this compound allows for further modifications that could enhance its antimicrobial spectrum while maintaining safety profiles suitable for clinical applications.
The pharmacokinetic profile of 2-(3,5-Dichlorobenzoyl)-6-methylpyridine is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic potential. Advanced computational modeling techniques have been employed to predict ADME properties based on its molecular structure. These models help guide experimental design by identifying key structural features that influence pharmacokinetics. For instance, modifications around the 3,5-dichlorobenzoyl group can significantly impact liver metabolism rates and renal clearance.
In addition to its pharmaceutical applications, 2-(3,5-Dichlorobenzoyl)-6-methylpyridine has shown promise in materials science research. Its ability to form stable complexes with metal ions makes it a valuable ligand in coordination chemistry. These complexes have been explored for their catalytic properties in organic transformations and their potential use in sensor technologies. The combination of electronic and steric effects provided by the 3,5-dichlorobenzoyl and methyl groups allows for precise tuning of metal-ligand interactions, enabling tailored catalytic systems.
The future directions for research on 2-(3,5-Dichlorobenzoyl)-6-methylpyridine are multifaceted. Continued exploration of its role in drug discovery will likely lead to new therapeutic agents targeting various diseases. Advances in synthetic methodologies may enable more efficient production processes at scale. Additionally, interdisciplinary approaches combining computational chemistry with experimental validation will further elucidate its mechanistic properties and expand its applications across different scientific domains.
1187170-03-1 (2-(3,5-Dichlorobenzoyl)-6-methylpyridine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)